Cas no 250275-20-8 (tert-butyl N-[cis-4-methylpiperidin-3-yl]carbamate)

tert-butyl N-[cis-4-methylpiperidin-3-yl]carbamate structure
250275-20-8 structure
Product Name:tert-butyl N-[cis-4-methylpiperidin-3-yl]carbamate
CAS No:250275-20-8
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD18831512
CID:246263
PubChem ID:45092191
Update Time:2025-09-28

tert-butyl N-[cis-4-methylpiperidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[(3R,4R)-4-methyl-3-piperidinyl]-, 1,1-dimethylethyl ester, rel- (9CI)
    • Carbamic acid, [(3R,4R)-4-methyl-3-piperidinyl]-, 1,1-dimethylethyl ester, rel-
    • cis-3-(Boc-amino)-4-methylpiperidine
    • tert-butyl N-[cis-4-methylpiperidin-3-yl]carbamate
    • P12480
    • 250275-20-8
    • P19115
    • A877731
    • rac-tert-butyl N-[(3R,4R)-4-methylpiperidin-3-yl]carbamate
    • tert-Butyl ((3R,4R)-rel-4-methylpiperidin-3-yl)carbamate
    • SBAAVGHNGCRJNY-BDAKNGLRSA-N
    • AS-51357
    • MFCD18831512
    • AKOS025290204
    • 250275-22-0
    • Carbamic acid, [(3R,4R)-4-methyl-3-piperidinyl]-, 1,1-dimethylethyl ester (9CI)
    • EN300-6730715
    • (3R,4R)-3-(Boc-amino)-4-methylpiperidine
    • tert-butyl ((3R,4R)-4-methylpiperidin-3-yl)carbamate
    • (4-Methyl-piperidin-3-yl)-carbamic acid tert-butyl ester
    • 1,1-Dimethylethyl N-[(3R,4R)-4-methyl-3-piperidinyl]carbamate
    • tert-butyl N-[(3R,4R)-4-methyl-3-piperidyl]carbamate
    • SCHEMBL1531695
    • CS-0058556
    • DTXSID601181598
    • tert-butyl N-[(3R,4R)-4-methylpiperidin-3-yl]carbamate
    • MDL: MFCD18831512
    • Inchi: 1S/C11H22N2O2/c1-8-5-6-12-7-9(8)13-10(14)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,13,14)/t8-,9+/m1/s1
    • InChI Key: SBAAVGHNGCRJNY-BDAKNGLRSA-N
    • SMILES: O(C(C)(C)C)C(N[C@H]1CNCC[C@H]1C)=O

Computed Properties

  • Exact Mass: 214.168
  • Monoisotopic Mass: 214.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4A^2
  • XLogP3: 1.5

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